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Compound of Interest

Compound Name: Xylitol 5-phosphate

Cat. No.: B1231398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xylitol, a five-carbon sugar alcohol, is widely utilized as a sugar substitute in various food and

pharmaceutical products. Its metabolism primarily occurs in the liver, where it is converted into

D-xylulose-5-phosphate and enters the pentose phosphate pathway.[1] In various

microorganisms, xylitol can be phosphorylated to xylitol 5-phosphate (X5P), a key

intermediate that can influence bacterial metabolism.[2][3] The quantification of intracellular

xylitol 5-phosphate is crucial for understanding its metabolic effects, particularly in studies

related to microbial growth inhibition and drug development. This application note provides a

detailed protocol for the quantification of intracellular xylitol 5-phosphate using Liquid

Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and selective analytical

technique.

Signaling Pathway and Experimental Workflow
The metabolic conversion of xylitol to xylitol 5-phosphate is a key step in its intracellular

processing. The general workflow for its quantification involves several critical steps from

sample collection to data analysis.
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Experimental Workflow

1. Cell Culture & Quenching

2. Intracellular Metabolite
Extraction

3. Sample Cleanup
(e.g., SPE)

4. LC-MS/MS Analysis

5. Data Processing & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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